1-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 1-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile
• InChI: InChI=1S/C10H10N2O/c11-5-7-6-12-10(13)9-4-2-1-3-8(7)9/h6H,1-4H2,(H,12,13)
• InChI Key: CUZPXTRMHIJHFD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=CNC2=O)C#N

Description

1-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile is a chemical compound belonging to the class of isoquinolines, which are bicyclic compounds containing a benzene ring fused to a pyridine ring. This compound is characterized by the presence of a ketone group (1-oxo), a carbonitrile group (4-carbonitrile), and a tetrahydro structure, making it a significant molecule in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile can be synthesized through several synthetic routes. One common method involves the cyclization of appropriate precursors, such as 4-cyanobenzaldehyde, followed by reduction and subsequent functional group modifications. The reaction conditions typically require the use of strong bases or acids, depending on the specific synthetic route chosen.

Industrial Production Methods: In an industrial setting, the compound is often produced through large-scale chemical reactions involving high temperatures and pressures to ensure efficient conversion and yield. The choice of catalysts and solvents plays a crucial role in optimizing the production process.

Chemical Reactions Analysis

Types of Reactions: 1-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles, such as amines or halides, under specific conditions.

Major Products Formed: The reactions of 1-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile can yield a variety of products, including oxidized derivatives, reduced forms, and substituted analogs, depending on the reagents and conditions employed.

Scientific Research Applications

1-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile has found applications in various fields of scientific research, including chemistry, biology, medicine, and industry.

• Chemistry: The compound serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and natural products.

• Biology: It is used in the study of biological systems, particularly in the investigation of enzyme inhibitors and receptor ligands.

• Medicine: The compound has potential therapeutic applications, such as in the development of new drugs for treating various diseases.

• Industry: It is utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

1-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile can be compared with other similar compounds, such as tetrahydroisoquinoline and various isoquinoline derivatives. These compounds share structural similarities but differ in their functional groups and properties. The uniqueness of 1-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile lies in its specific combination of functional groups, which confer distinct chemical and biological properties.

Comparison with Similar Compounds

• Tetrahydroisoquinoline

• Isoquinoline

• 1-oxo-isoquinoline

• 4-cyanobenzaldehyde derivatives